Cas no 4023-00-1 (pyrazole-1-carboxamidine)

Pyrazole-1-carboxamidine is a versatile heterocyclic compound featuring a pyrazole core functionalized with a carboxamidine group. This structure imparts strong nucleophilic and chelating properties, making it valuable in organic synthesis and coordination chemistry. Its reactivity with electrophiles enables applications in constructing complex heterocycles and pharmaceutical intermediates. The compound’s stability under mild conditions and compatibility with diverse reaction environments enhance its utility in medicinal chemistry, particularly for designing enzyme inhibitors or metal-binding agents. Its well-defined molecular framework also facilitates precise modifications for tailored applications. Pyrazole-1-carboxamidine is commonly employed in research settings for its reliability and functional group adaptability.
pyrazole-1-carboxamidine structure
pyrazole-1-carboxamidine structure
Product Name:pyrazole-1-carboxamidine
CAS No:4023-00-1
MF:C4H6N4
MW:110.11723947525
MDL:MFCD00868887
CID:925498
PubChem ID:2734673
Update Time:2025-06-10

pyrazole-1-carboxamidine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-carboximidamide
    • pyrazole-1-carboximidamide
    • 1-amidinopyrazole
    • 1H-pyrazole-1-carboxamidine
    • 1-Pyrazolecarboxamidine Hydrochloride
    • amidinopyrazole
    • H-pyrasole-1-carboxamidine
    • Praxadine
    • Pyrazole-1-carboxamidine
    • UNII-12L58GX4AS
    • Praxadine [INN:DCF]
    • SCHEMBL94070
    • CHEMBL503356
    • SR-01000945145
    • BDBM50095177
    • DTXSID3048366
    • 12L58GX4AS
    • Pyrazole-1-carboxamidine; hydrochloride
    • AKOS006228268
    • CHEMBL542185
    • 1-H-pyrazole-1carboxarnidine
    • CS-0343362
    • ZANAMIVIR HYDRATE IMPURITY F [EP IMPURITY]
    • NCGC00165996-02
    • PRAXADINE [INN]
    • 4023-00-1
    • UCQFSGCWHRTMGG-UHFFFAOYSA-N
    • 1-H-pyrazole-1-carboxamidine
    • DA-06124
    • EN300-81507
    • NCGC00165996-01
    • SR-01000945145-2
    • A914123
    • Q27251420
    • praxadina
    • DTXCID3028340
    • ZANAMIVIR HYDRATE IMPURITY F (EP IMPURITY)
    • praxadinum
    • pyrazole-1-carboxamidine
    • MDL： MFCD00868887
    • Inchi： 1S/C4H6N4/c5-4(6)8-3-1-2-7-8/h1-3H,(H3,5,6)
    • InChI Key： UCQFSGCWHRTMGG-UHFFFAOYSA-N
    • SMILES： N1(C(=N)N)C=CC=N1

Computed Properties

  • Exact Mass: 110.05900
  • Monoisotopic Mass: 110.059246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4
  • Topological Polar Surface Area: 67.7

Experimental Properties

  • Density: 1.42
  • Boiling Point: 230.4±23.0°C at 760 mmHg
  • Flash Point: 93.1°C
  • Refractive Index: 1.683
  • PSA: 67.69000
  • LogP: 0.42470

pyrazole-1-carboxamidine Security Information

pyrazole-1-carboxamidine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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